BYK191023 Dihydrochloride
BYK191023 Dihydrochloride
BYK191023 Dihydrochloride is a selective inhibitor of inducible nitric oxide synthase (iNOS), acting in an NADPH- and time-dependent manner.
Brand Name:
Vulcanchem
CAS No.:
1216722-25-6
VCID:
VC0522416
InChI:
InChI=1S/C14H14N4O.2ClH/c1-19-11-6-8-15-10(9-11)4-5-13-17-12-3-2-7-16-14(12)18-13;;/h2-3,6-9H,4-5H2,1H3,(H,16,17,18);2*1H
SMILES:
COC1=CC(=NC=C1)CCC2=NC3=C(N2)C=CC=N3.Cl.Cl
Molecular Formula:
C14H16Cl2N4O
Molecular Weight:
327.2
BYK191023 Dihydrochloride
CAS No.: 1216722-25-6
Inhibitors
VCID: VC0522416
Molecular Formula: C14H16Cl2N4O
Molecular Weight: 327.2
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 1216722-25-6 |
---|---|
Product Name | BYK191023 Dihydrochloride |
Molecular Formula | C14H16Cl2N4O |
Molecular Weight | 327.2 |
IUPAC Name | 2-[2-(4-methoxypyridin-2-yl)ethyl]-1H-imidazo[4,5-b]pyridine;dihydrochloride |
Standard InChI | InChI=1S/C14H14N4O.2ClH/c1-19-11-6-8-15-10(9-11)4-5-13-17-12-3-2-7-16-14(12)18-13;;/h2-3,6-9H,4-5H2,1H3,(H,16,17,18);2*1H |
Standard InChIKey | ZVNITETZYOKESF-UHFFFAOYSA-N |
SMILES | COC1=CC(=NC=C1)CCC2=NC3=C(N2)C=CC=N3.Cl.Cl |
Appearance | Solid powder |
Description | BYK191023 Dihydrochloride is a selective inhibitor of inducible nitric oxide synthase (iNOS), acting in an NADPH- and time-dependent manner. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | BYK191023 Dihydrochloride; BYK-191023 Dihydrochloride; BYK 191023 Dihydrochloride; BYK191023 2HCl; BYK-191023 2HCl; BYK 191023 2HCl; |
Reference | 1: Stahl W, Matejovic M, Radermacher P. Inhibition of nitric oxide synthase during sepsis: revival because of isoform selectivity? Shock. 2010 Sep;34(3):321-2. doi: 10.1097/SHK.0b013e3181d758b5. PubMed PMID: 20601934. 2: Su F, Huang H, Akieda K, Occhipinti G, Donadello K, Piagnerelli M, De Backer D, Vincent JL. Effects of a selective iNOS inhibitor versus norepinephrine in the treatment of septic shock. Shock. 2010 Sep;34(3):243-9. doi: 10.1097/SHK.0b013e3181d75967. PubMed PMID: 20160666. 3: Tiso M, Strub A, Hesslinger C, Kenney CT, Boer R, Stuehr DJ. BYK191023 (2-[2-(4-methoxy-pyridin-2-yl)-ethyl]-3h-imidazo[4,5-b]pyridine) is an NADPH- and time-dependent irreversible inhibitor of inducible nitric-oxide synthase. Mol Pharmacol. 2008 Apr;73(4):1244-53. doi: 10.1124/mol.107.041319. Epub 2008 Jan 4. PubMed PMID: 18178668. 4: Lehner MD, Marx D, Boer R, Strub A, Hesslinger C, Eltze M, Ulrich WR, Schwoebel F, Schermuly RT, Barsig J. In vivo characterization of the novel imidazopyridine BYK191023 [2-[2-(4-methoxy-pyridin-2-yl)-ethyl]-3H-imidazo[4,5-b]pyridine], a potent and highly selective inhibitor of inducible nitric-oxide synthase. J Pharmacol Exp Ther. 2006 Apr;317(1):181-7. Epub 2005 Dec 20. PubMed PMID: 16368897. 5: Strub A, Ulrich WR, Hesslinger C, Eltze M, Fuchss T, Strassner J, Strand S, Lehner MD, Boer R. The novel imidazopyridine 2-[2-(4-methoxy-pyridin-2-yl)-ethyl]-3H-imidazo[4,5-b]pyridine (BYK191023) is a highly selective inhibitor of the inducible nitric-oxide synthase. Mol Pharmacol. 2006 Jan;69(1):328-37. Epub 2005 Oct 13. PubMed PMID: 16223957. |
PubChem Compound | 56972216 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume